N-[(6-chloro-1H-benzimidazol-2-yl)methyl]propan-2-amine

• IUPAC Name: N-[(6-chloro-1H-benzimidazol-2-yl)methyl]propan-2-amine
• InChI: InChI=1S/C11H14ClN3/c1-7(2)13-6-11-14-9-4-3-8(12)5-10(9)15-11/h3-5,7,13H,6H2,1-2H3,(H,14,15)
• InChI Key: DPOZXOAZEXVQSU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCC1=NC2=C(N1)C=C(C=C2)Cl
• Molecular Formula: C11H14ClN3
• Molecular Weight: 223.70 g/mol
• CAS No.: 1087608-21-6

Description

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole. It is a white solid that appears in the form of tabular crystals.

Synthesis Analysis

Benzimidazole is produced by the condensation of o-phenylenediamine with formic acid. 2-Substituted derivatives are obtained when the condensation is conducted with aldehydes in place of formic acid, followed by oxidation.

Molecular Structure Analysis

Benzimidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Benzimidazole is a base and can be deprotonated with stronger bases. The imine can be alkylated and also serves as a ligand in coordination chemistry.

Physical And Chemical Properties Analysis

Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It has a molar mass of 118.139 g·mol −1 and a melting point of 170 to 172 °C (338 to 342 °F; 443 to 445 K).

Mechanism of Action

Benzimidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Safety and Hazards

While specific safety and hazard information for “N-[(6-chloro-1H-benzimidazol-2-yl)methyl]propan-2-amine” is not available, it’s important to note that safety precautions should always be taken while handling chemical substances. Benzimidazole derivatives are used in many pharmaceutical agents, so they are generally considered safe under appropriate use.

Future Directions

Benzimidazole and its derivatives are an important class of compounds in medicinal chemistry due to their wide range of biological activities. They have become an important synthon in the development of new drugs. Future research may focus on designing newer effective hypoglycemic agents having distinct mechanisms of action at the molecular level.